5-cyano-4-(4-methoxyphenyl)-2-methyl-6-({2-[(2-methylphenyl)amino]-2-oxoethyl}sulfanyl)-N-phenylpyridine-3-carboxamide

• Molecular Formula: C30H26N4O3S
• Molecular Weight: 522.6 g/mol
• IUPAC Name: 5-cyano-4-(4-methoxyphenyl)-2-methyl-6-[2-(2-methylanilino)-2-oxoethyl]sulfanyl-N-phenylpyridine-3-carboxamide
• InChI: InChI=1S/C30H26N4O3S/c1-19-9-7-8-12-25(19)34-26(35)18-38-30-24(17-31)28(21-13-15-23(37-3)16-14-21)27(20(2)32-30)29(36)33-22-10-5-4-6-11-22/h4-16H,18H2,1-3H3,(H,33,36)(H,34,35)
• InChI Key: RMGZAAFEOBZFKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CSC2=NC(=C(C(=C2C#N)C3=CC=C(C=C3)OC)C(=O)NC4=CC=CC=C4)C

Description

5-cyano-4-(4-methoxyphenyl)-2-methyl-6-({2-[(2-methylphenyl)amino]-2-oxoethyl}sulfanyl)-N-phenylpyridine-3-carboxamide is a complex organic compound with a unique structure that includes a pyridine ring, a cyano group, and various substituents

Preparation Methods

The synthesis of 5-cyano-4-(4-methoxyphenyl)-2-methyl-6-({2-[(2-methylphenyl)amino]-2-oxoethyl}sulfanyl)-N-phenylpyridine-3-carboxamide involves multiple steps. The synthetic route typically starts with the preparation of the pyridine ring, followed by the introduction of the cyano group and other substituents. Common reaction conditions include the use of catalysts, solvents, and specific temperature and pressure settings to ensure the desired product is obtained with high yield and purity. Industrial production methods may involve scaling up these reactions and optimizing conditions for cost-effectiveness and efficiency.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur at the cyano group or other reactive sites on the molecule. Common reagents and conditions used in these reactions include acids, bases, and specific solvents. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

5-cyano-4-(4-methoxyphenyl)-2-methyl-6-({2-[(2-methylphenyl)amino]-2-oxoethyl}sulfanyl)-N-phenylpyridine-3-carboxamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme inhibition or receptor binding.

Industry: It may be used in the production of specialty chemicals or materials with unique properties.

Comparison with Similar Compounds

Similar compounds to 5-cyano-4-(4-methoxyphenyl)-2-methyl-6-({2-[(2-methylphenyl)amino]-2-oxoethyl}sulfanyl)-N-phenylpyridine-3-carboxamide include other pyridine derivatives with cyano groups and various substituents These compounds may have similar chemical properties but differ in their specific applications and biological activities